4-Chloro-3-hydroxyisothiazole-5-carboxylic acid
Overview
Description
4-Chloro-3-hydroxyisothiazole-5-carboxylic acid is a chemical compound with the CAS Number: 948292-12-4 . It has a molecular weight of 180.59 . The IUPAC name for this compound is 4-chloro-3-hydroxy-1H-1lambda3-isothiazole-5-carboxylic acid .
Molecular Structure Analysis
The InChI code for 4-Chloro-3-hydroxyisothiazole-5-carboxylic acid is 1S/C4H3ClNO3S/c5-1-2 (4 (8)9)10-6-3 (1)7/h10H, (H,6,7) (H,8,9) . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
The compound has a storage temperature of 28 C .Scientific Research Applications
Biochemistry Research
In biochemistry, 4-Chloro-3-hydroxyisothiazole-5-carboxylic acid is utilized for proteomics research. Its properties facilitate the study of protein expression and function, particularly in the context of post-translational modifications .
Pharmacology
Pharmacologically, this compound is explored for its potential as a building block in drug design and synthesis. Its unique structure could be key in developing new therapeutic agents .
Agriculture
Agricultural scientists are investigating 4-Chloro-3-hydroxyisothiazole-5-carboxylic acid for its use in crop protection. Its chemical properties may offer solutions for pest control and disease management in plants .
Material Science
In material science, this compound’s reactivity and stability under various conditions are of interest. It could contribute to the development of new materials with specific desired properties, such as increased durability or conductivity .
Environmental Science
Environmental scientists study 4-Chloro-3-hydroxyisothiazole-5-carboxylic acid for its environmental impact. Understanding its breakdown products and interaction with ecosystems is crucial for assessing its safety and ecological footprint .
Analytical Chemistry
Analytical chemists use 4-Chloro-3-hydroxyisothiazole-5-carboxylic acid as a standard or reagent in various analytical techniques. Its well-defined properties make it suitable for calibration and method development purposes .
Safety and Hazards
properties
IUPAC Name |
4-chloro-3-oxo-1,2-thiazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2ClNO3S/c5-1-2(4(8)9)10-6-3(1)7/h(H,6,7)(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UPLKOXZMAVCZOK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(SNC1=O)C(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2ClNO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50650175 |
Source
|
| Record name | 4-Chloro-3-oxo-2,3-dihydro-1,2-thiazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50650175 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-3-hydroxyisothiazole-5-carboxylic acid | |
CAS RN |
948292-12-4 |
Source
|
| Record name | 4-Chloro-3-oxo-2,3-dihydro-1,2-thiazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50650175 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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